molecular formula C18H23N5O3S B2986583 N-(sec-butyl)-2-[(8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio]acetamide CAS No. 902432-84-2

N-(sec-butyl)-2-[(8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio]acetamide

Cat. No. B2986583
CAS RN: 902432-84-2
M. Wt: 389.47
InChI Key: JHAGJVJKLLGKLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(sec-butyl)-2-[(8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio]acetamide is a useful research compound. Its molecular formula is C18H23N5O3S and its molecular weight is 389.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antihistaminic Evaluation

A series of novel [1,2,4]triazolo[1,5-c]quinazolines were synthesized and tested for their H1-antihistaminic activity. These compounds were evaluated in vivo on guinea pigs to protect against histamine-induced bronchospasm. Among them, compounds with specific substitutions showed significant protection comparable to or better than standard antihistamine medications, like chlorpheniramine maleate, with minimal sedative effects. This suggests their potential as new classes of H1-antihistamines with less sedation, a common side effect of many antihistamines (Alagarsamy et al., 2008; Alagarsamy et al., 2007).

Positive Inotropic Activity

In addition to antihistaminic properties, certain derivatives, specifically N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives, were synthesized and their positive inotropic activity was assessed. In vitro studies on isolated rabbit heart preparations showed that some derivatives significantly increased stroke volume compared to milrinone, a standard positive inotropic drug. This indicates their potential for treating heart conditions by improving heart contractility with minimal chronotropic effects (Zhang et al., 2008).

properties

IUPAC Name

N-butan-2-yl-2-[(8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23N5O3S/c1-6-10(2)19-16(24)9-27-18-21-13-8-15(26-5)14(25-4)7-12(13)17-20-11(3)22-23(17)18/h7-8,10H,6,9H2,1-5H3,(H,19,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JHAGJVJKLLGKLX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)NC(=O)CSC1=NC2=CC(=C(C=C2C3=NC(=NN31)C)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(sec-butyl)-2-[(8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio]acetamide

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